Benzene, 1,1'-(1,2-ethenediyl)bis(2-methyl-

• CAS RN: 10311-74-7
• Molecular Formula: C16H16
• Molecular Weight: 208.3 g/mol
• IUPAC Name: 1-methyl-2-[(E)-2-(2-methylphenyl)ethenyl]benzene
• InChI: InChI=1S/C16H16/c1-13-7-3-5-9-15(13)11-12-16-10-6-4-8-14(16)2/h3-12H,1-2H3/b12-11+
• InChI Key: ARZIVALJTPLLHF-VAWYXSNFSA-N
• Isomeric SMILES: CC1=CC=CC=C1/C=C/C2=CC=CC=C2C
• SMILES: CC1=CC=CC=C1C=CC2=CC=CC=C2C
• Other CAS RN: 36888-18-3

Description

Benzene, 1,1'-(1,2-ethenediyl)bis(2-methyl-) is a chemical compound that is commonly known as ethylbenzene. It is an organic compound that is widely used in various industries, including the production of plastics, rubber, and other synthetic materials. Ethylbenzene is also used as a solvent and as a component in gasoline.

Mechanism Of Action

The mechanism of action of ethylbenzene is not fully understood. It is believed to act as a central nervous system depressant and may affect the metabolism of other chemicals in the body. Ethylbenzene has also been shown to have some mutagenic and carcinogenic properties.

Biochemical And Physiological Effects

Ethylbenzene has been shown to have a number of biochemical and physiological effects. It can cause irritation of the eyes, skin, and respiratory tract. It can also cause dizziness, headache, and nausea. Long-term exposure to ethylbenzene has been associated with an increased risk of cancer, particularly leukemia and lymphoma.

Advantages And Limitations For Lab Experiments

Ethylbenzene is widely used in laboratory experiments due to its solubility in water and other solvents. It is also relatively inexpensive and easy to obtain. However, it can be hazardous to handle and requires careful handling and disposal.

Future Directions

There are many potential future directions for research on ethylbenzene. One area of interest is its potential use in the treatment of cancer. Researchers are also studying the effects of ethylbenzene on the environment and its potential impact on human health. Further research is needed to fully understand the mechanism of action of ethylbenzene and its potential applications in various fields.
In conclusion, ethylbenzene is a widely used chemical compound that has been extensively studied for its various applications in different fields. It is synthesized by the reaction of benzene with ethylene in the presence of a catalyst. Ethylbenzene has been shown to have a number of biochemical and physiological effects, including irritation of the eyes, skin, and respiratory tract, as well as an increased risk of cancer with long-term exposure. While it is widely used in laboratory experiments, it requires careful handling and disposal due to its hazardous nature. There are many potential future directions for research on ethylbenzene, including its potential use in the treatment of cancer and its impact on the environment and human health.

Synthesis Methods

Ethylbenzene is synthesized by the reaction of benzene with ethylene in the presence of a catalyst. The catalyst used in this reaction is usually aluminum chloride or iron chloride. The reaction produces ethylbenzene and hydrogen gas as byproducts.

Scientific Research Applications

Ethylbenzene has been extensively studied for its various applications in different fields. It is used as a solvent in the chemical industry and as a component in gasoline. Ethylbenzene is also used in the production of styrene, which is used in the production of plastics and other synthetic materials. It has been studied for its potential use in the treatment of cancer, as well as its effects on the environment.